Cas no 2137931-35-0 ({[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine)

• Product Name: {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine
• CAS No: 2137931-35-0
• MF: C₁₀H₁₈FN₃O
• MW: 215.267825603485
• CID: 5991390
• PubChem ID: 165463301
• Update Time: 2025-05-21

{[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137931-35-0
• {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine
• EN300-765844

• Inchi： 1S/C10H18FN3O/c1-15-6-2-4-12-7-10-8-13-14(9-10)5-3-11/h8-9,12H,2-7H2,1H3
• InChI Key： KICAJOYOQIMXSH-UHFFFAOYSA-N
• SMILES： FCCN1C=C(C=N1)CNCCCOC

Computed Properties

• Exact Mass: 215.14339037g/mol
• Monoisotopic Mass: 215.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.1Ų

Additional information on {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine

Comprehensive Overview of {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine (CAS No. 2137931-35-0)

The compound {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine, identified by its CAS No. 2137931-35-0, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluoroethyl group and a methoxypropyl amine moiety, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most searched questions in the realm of organic chemistry is: "What are the applications of fluorinated pyrazole derivatives?" The answer lies in the versatility of compounds like {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine. Fluorinated pyrazoles are known for their enhanced metabolic stability and bioavailability, making them valuable in drug discovery. Researchers are particularly interested in how the fluoroethyl group influences the compound's interaction with biological targets, a topic frequently explored in academic papers and patent filings.

Another trending topic in AI-driven drug discovery is the use of machine learning to predict the properties of novel compounds. CAS No. 2137931-35-0 has been a part of such studies due to its unique structure. Computational models often highlight its potential as a kinase inhibitor or GPCR modulator, aligning with the growing demand for targeted therapies. This intersection of computational chemistry and experimental validation underscores the compound's relevance in modern research.

The synthesis of {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine involves multi-step organic reactions, a process frequently queried in search engines like "How to synthesize fluorinated pyrazole amines?". Key steps include the introduction of the fluoroethyl group via nucleophilic substitution and the subsequent coupling with a methoxypropyl amine. These methods are well-documented in peer-reviewed journals, catering to both academic and industrial chemists.

Environmental and green chemistry considerations are also paramount in today's research landscape. Users often search for "eco-friendly synthesis of fluorinated compounds", and this compound is no exception. Recent advancements focus on reducing hazardous byproducts and optimizing reaction conditions, making the production of CAS No. 2137931-35-0 more sustainable. Such innovations align with global efforts to minimize the environmental impact of chemical manufacturing.

In conclusion, {[1-(2-fluoroethyl)-1H-pyrazol-4-yl]methyl}(3-methoxypropyl)amine (CAS No. 2137931-35-0) represents a fascinating case study in the evolving field of fluorinated organic compounds. Its applications in drug discovery, computational modeling, and sustainable chemistry make it a compound of enduring interest. By addressing common search queries and integrating contemporary research trends, this overview aims to provide a valuable resource for professionals and enthusiasts alike.